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Compound of Interest

Compound Name: Isobutyl salicylate

Cat. No.: B1217168

An In-depth Technical Guide to Isobutyl
Salicylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of isobutyl salicylate, an organic
ester of salicylic acid. It details the compound's fundamental chemical and physical properties,
outlines a precise experimental protocol for its synthesis, and explores its current applications
and potential therapeutic activities. This document is intended to serve as a valuable resource
for researchers, scientists, and professionals in drug development by consolidating key
technical data, methodologies, and a proposed mechanism of action for its anti-inflammatory
effects.

Core Properties of Isobutyl Salicylate

Isobutyl salicylate, the isobutyl ester of 2-hydroxybenzoic acid, is a colorless liquid
characterized by a distinct floral and herbaceous aroma. Its primary applications are in the
fragrance and cosmetics industries.

Quantitative Data Summary
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The key physicochemical properties of isobutyl salicylate are summarized in the table below
for quick reference.

Property Value

CAS Number 87-19-4
Molecular Formula C11H1403
Molecular Weight 194.23 g/mol
Appearance Colorless liquid
Boiling Point 259 °C

Purity >99.0% (GC)

Synthesis of Isobutyl Salicylate

The principal method for synthesizing isobutyl salicylate is through the Fischer esterification
of salicylic acid with isobutyl alcohol. The following experimental protocol is based on a method
utilizing a rare-earth solid superacid catalyst, which has been shown to produce a high yield of
the final product.

Experimental Protocol: Catalytic Esterification

This protocol describes the synthesis of isobutyl salicylate using a SO42-/TiOz/La3* catalyst.

Materials:

Salicylic acid (0.1 mol)

Isobutyl alcohol

Benzene (15 mL)

S0427/TiO2/La3* catalyst (1.0 g)

Procedure:
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e To a round-bottom flask, add 0.1 mol of salicylic acid and 1.0 g of the SO42-/TiOz/La3*
catalyst.

» Add isobutyl alcohol in a 3:1 molar ratio relative to salicylic acid.

e Add 15 mL of benzene to the mixture, which will serve as a water-removing agent via
azeotropic distillation.

e Set up the apparatus for reflux.
» Heat the mixture and maintain a gentle reflux for a reaction time of 3.0 hours.
e Upon completion of the reaction, allow the mixture to cool to room temperature.

e The crude product can then be purified using standard techniques such as distillation or
column chromatography to yield isobutyl salicylate.

Under these optimized conditions, the reported yield of isobutyl salicylate is approximately
96.2%.[1]

Applications and Biological Activity

Isobutyl salicylate is predominantly used as a fragrance ingredient in perfumes, cosmetics,
and soaps due to its pleasant scent.[2] Beyond its aromatic applications, research into the
biological activity of salicylates suggests potential therapeutic uses.

Anti-inflammatory and Antimicrobial Potential

Salicylates, as a class of compounds, are known for their anti-inflammatory properties. The
mechanism of action is believed to involve the inhibition of cyclooxygenase (COX) enzymes
and the modulation of inflammatory signaling pathways such as the nuclear factor-kappa B
(NF-kB) pathway.[3][4][5] While the parent compound, salicylic acid, and its well-known
derivative, acetylsalicylic acid (aspirin), are extensively studied in this regard, isobutyl
salicylate may also possess similar activities.

Some studies have also indicated that isobutyl salicylate may exhibit antimicrobial properties,
though further research is required to fully elucidate its efficacy and spectrum of activity.
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Proposed Anti-inflammatory Signaling Pathway

The anti-inflammatory effects of salicylates are, in part, attributed to their ability to inhibit the
NF-kB signaling pathway. This pathway is a central regulator of the expression of numerous
genes involved in the inflammatory response. The following diagram illustrates a proposed
mechanism by which isobutyl salicylate, as a salicylate, may exert its anti-inflammatory
effects.

Proposed inhibition of the NF-kB pathway by isobutyl salicylate.

In this proposed pathway, an inflammatory stimulus activates the IKK complex, which then
phosphorylates IkB. This phosphorylation targets IkB for degradation by the proteasome,
releasing NF-kB to translocate to the nucleus. In the nucleus, NF-kB binds to DNA and
promotes the transcription of pro-inflammatory genes. It is hypothesized that isobutyl
salicylate, like other salicylates, may inhibit the IKK complex, thereby preventing the
degradation of IkB and keeping NF-kB sequestered in the cytoplasm, which ultimately reduces
the inflammatory response.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isobutyl salicylate CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217168#isobutyl-salicylate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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